1-Benzhydryl-3-benzylaminoazetidine-3-carbonitrile

• CAS No.: 138650-21-2
• Molecular Formula: C24H23N3
• Molecular Weight: 353.5 g/mol
• IUPAC Name: 1-benzhydryl-3-(benzylamino)azetidine-3-carbonitrile
• InChI: InChI=1S/C24H23N3/c25-17-24(26-16-20-10-4-1-5-11-20)18-27(19-24)23(21-12-6-2-7-13-21)22-14-8-3-9-15-22/h1-15,23,26H,16,18-19H2
• InChI Key: WUTXCVALLOTMDE-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C(C2=CC=CC=C2)C3=CC=CC=C3)(C#N)NCC4=CC=CC=C4

Description

1-Benzhydryl-3-benzylaminoazetidine-3-carbonitrile is a useful research compound. Its molecular formula is C24H23N3 and its molecular weight is 353.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 1-benzhydrylazetidin-3-one (3.3 g, 14 mmol) in methanol (35 ml) was added benzylamine (1.6 ml, 15 mmol) and then acetic acid (0.88 ml, 15 mmol) at room temperature. After stirring for 45 minutes, solid NaCN (0.76 g, 15 mmol) was added in portions over 2 minutes and the mixture was heated to reflux overnight. The reaction, which now contained a precipitate, was cooled and then stirred at room temperature. The solids were collected by vacuum filtration, rinsed with a small volume of cold methanol, and then dried, in vacuo, to give I-1A-3a as a solid (3.56 g, 72%): +APcI MS (M+1) 354.4; 1H NMR (400 MHz, CD3OD) δ 7.40 (d, J=7.5 Hz, 4H), 7.35 (d, J=7.5 Hz, 2H), 7.31–7.20 (m, 7H), 7.16 (t, J=7.3 Hz, 2H), 4.44 (s, 1H), 3.76 (s, 2H), 3.48 (d, J=8.3 Hz, 2H), 3.05 (d, J=8.3 Hz, 2H).